Cas no 62615-40-1 (Naphtho[1,2-b]thiophene, 3-bromo-2-methyl-)

Naphtho[1,2-b]thiophene, 3-bromo-2-methyl- structure
62615-40-1 structure
Product Name:Naphtho[1,2-b]thiophene, 3-bromo-2-methyl-
CAS No:62615-40-1
MF:C13H9BrS
MW:277.179561376572
CID:438126
PubChem ID:12326960
Update Time:2025-04-19

Naphtho[1,2-b]thiophene, 3-bromo-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • Naphtho[1,2-b]thiophene, 3-bromo-2-methyl-
    • 3-bromo-2-methylbenzo[g][1]benzothiole
    • 62615-40-1
    • DTXSID10489746
    • 3-BROMO-2-METHYLNAPHTHO[1,2-B]THIOPHENE
    • Inchi: 1S/C13H9BrS/c1-8-12(14)11-7-6-9-4-2-3-5-10(9)13(11)15-8/h2-7H,1H3
    • InChI Key: UPLNRJARONJFOP-UHFFFAOYSA-N
    • SMILES: BrC1=C(C)SC2C1=CC=C1C=CC=CC=21

Computed Properties

  • Exact Mass: 275.96087
  • Monoisotopic Mass: 275.96083g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.3
  • Topological Polar Surface Area: 28.2Ų

Experimental Properties

  • PSA: 0
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